7-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• IUPAC Name: 7-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• InChI: InChI=1S/C14H13N5O/c1-20-12-6-3-10(4-7-12)2-5-11-8-9-16-14-17-13(15)18-19(11)14/h2-9H,1H3,(H2,15,18)/b5-2+
• InChI Key: NOYKFXYXXVODHI-GORDUTHDSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=CC=NC3=NC(=NN23)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=CC=NC3=NC(=NN23)N
• Molecular Formula: C14H13N5O
• Molecular Weight: 267.29 g/mol

Description

The 1,2,4-triazolo[1,5-a]pyrimidine (TP) heterocycle, despite its relatively simple structure, has proved to be remarkably versatile as evidenced by the many different applications reported over the years in different areas of drug design. This scaffold can be found in natural products, as exemplified by essramycin.

Synthesis Analysis

The 1,2,4-triazolo[1,5-a]pyrimidine heterocycle was first reported in 1909 by Bulow and Haas. Over the years, the TP scaffold has found numerous applications in medicinal chemistry.

Molecular Structure Analysis

Due to the structural similarities of the TP heterocycle with the purine ring, different studies investigated TP derivatives as possible isosteric replacements for purines.

Chemical Reactions Analysis

Depending on the choice of substituents, the TP ring has also been described as a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Biological Activities : 7-(4-Methoxystyryl)[1,2,4]triazolo[1,5-a]-pyrimidin-2-amine is a bridge-headed heterocyclic compound with a nitrogen atom. It has been investigated for its biological activities, including:
  • .
  • .
  • .
  • .
  • .
  • .

Energetic Materials

• Thermostable Energetic Compounds : Some derivatives of 1,2,4-triazolo[1,5-a]pyrimidines exhibit good thermal stability and insensitivity. .

Material Sciences

• Material Applications : Beyond medicinal chemistry, 1,2,4-triazolo[1,5-a]pyrimidines find applications in material sciences. .

Antiproliferative Activities

• .

Mechanism of Action

Target of Action

Compounds with a [1,2,4]triazolo[1,5-a]pyrimidine skeleton have been shown to exhibit a wide range of biological activities . They have been used as bio-isosteres for purines, carboxylic acid, and N-acetylated lysine .

Mode of Action

It is known that [1,2,4]triazolo[1,5-a]pyrimidines interact with their targets through selective binding .

Biochemical Pathways

Compounds with a [1,2,4]triazolo[1,5-a]pyrimidine skeleton have been found to exhibit a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Compounds with a [1,2,4]triazolo[1,5-a]pyrimidine skeleton have been found to exhibit a variety of biological activities, suggesting they may have multiple molecular and cellular effects .

Action Environment

It is known that factors such as uptake, translocation, and metabolism can play key roles in modulating the activity of compounds with a [1,2,4]triazolo[1,5-a]pyrimidine skeleton .

Future Directions

The TP heterocycle has proved to be a versatile scaffold with applications beyond isosteric replacement strategies, often resulting in the identification of biologically active compounds with favorable ADME-PK properties. This suggests that TP derivatives, including the one you’re interested in, could have potential applications in drug design and medicinal chemistry.